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Compound of Interest

Compound Name: 3-Methyl-3-pyrazolin-5-one

Cat. No.: B1330569 Get Quote

An In-depth Technical Guide to the Chemical Properties and Reactivity of 3-Methyl-3-
pyrazolin-5-one

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-3-pyrazolin-5-one, also known by its IUPAC name 5-methyl-1,2-dihydropyrazol-3-

one, is a heterocyclic compound of significant interest in medicinal and industrial chemistry.[1]

Its versatile chemical nature makes it a crucial building block in the synthesis of a wide range of

biologically active molecules and commercial products.[2][3] This guide provides a

comprehensive overview of its chemical properties, tautomerism, reactivity, and key

experimental protocols, tailored for professionals in research and development. Derivatives of

this compound have shown a wide spectrum of pharmacological activities, positioning them as

valuable therapeutic agents.[4][5][6][7] Beyond pharmaceuticals, it serves as a critical

intermediate in the production of agrochemicals like herbicides and pesticides, as well as in the

synthesis of dyes and pigments.[3]

Physical and Chemical Properties
3-Methyl-3-pyrazolin-5-one typically appears as a white to light yellow crystalline powder.[2]

Its fundamental properties are summarized in the table below, providing a foundational dataset

for experimental design and chemical handling.
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Property Value Reference

Molecular Formula C₄H₆N₂O [1]

Molecular Weight 98.10 g/mol [1]

CAS Number 4344-87-0

Appearance
White to off-white/light yellow

crystalline powder
[2]

Melting Point 223-225 °C

pKa 9.04 ± 0.70 (Predicted) [2]

Solubility
Soluble in 1 M NH₄OH and

methanol.
[2]

Tautomerism: The Key to Reactivity
A critical feature of 3-methyl-3-pyrazolin-5-one is its existence in multiple tautomeric forms

due to keto-enol and lactam-lactim equilibria.[8][9][10] The three primary tautomers are the CH-

form (keto), the OH-form (enol), and the NH-form. The predominant tautomer depends on the

solvent and the physical state (solid or solution), which in turn dictates the molecule's reactivity.

[8][11] For instance, the enol form is essential for activating the C4 position for electrophilic

substitution reactions like C-acylation.[12]
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CH-form (Keto)
5-methyl-1,2-dihydropyrazol-3-one

OH-form (Enol)
3-methyl-1H-pyrazol-5-ol

Keto-Enol

NH-form
5-methyl-2,3-dihydro-1H-pyrazol-3-one

Lactam-Lactim

Reactants

Process

Products

Ethyl Acetoacetate

Mix & Reflux
in Absolute Ethanol

Hydrazine Hydrate

3-Methyl-3-pyrazolin-5-one

Condensation

Purification
(Recrystallization)
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Reaction Types

3-Methyl-3-pyrazolin-5-one

Alkylation
(O- and N-alkylation)

Alkyl Halides,
Dimethyl Sulfate

Acylation
(O- and C-acylation)

Acyl Chlorides,
Anhydrides

Condensation
(at C4 position)

Aromatic Aldehydes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methyl-3-pyrazolin-5-one | C4H6N2O | CID 319771 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. nbinno.com [nbinno.com]

4. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone
Derivatives [jmchemsci.com]

5. jmchemsci.com [jmchemsci.com]

6. researchgate.net [researchgate.net]

7. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone
Derivatives [paper.researchbib.com]

8. researchgate.net [researchgate.net]

9. reddit.com [reddit.com]

10. Alkylation of pyrazolones / Introduction [ch.imperial.ac.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1330569?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330569?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-3-pyrazolin-5-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-3-pyrazolin-5-one
https://wap.guidechem.com/encyclopedia/3-methyl-3-pyrazolin-5-one-dic152967.html
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-3-methyl-5-pyrazolone-in-pharma-and-agrochemicals-vz
https://www.jmchemsci.com/article_119750.html
https://www.jmchemsci.com/article_119750.html
https://www.jmchemsci.com/article_119750_afec3456681576986db21282cfcb054a.pdf
https://www.researchgate.net/publication/347842227_Synthesis_Characterization_and_Biological_Evaluation_of_Novel_3-_Methyl-5-pyrazolone_Derivatives
https://paper.researchbib.com/view/paper/267435
https://paper.researchbib.com/view/paper/267435
https://www.researchgate.net/publication/243812657_Tautomerism_in_4-substituted_1-phenyl-3-methyl-pyrazolin-5-ones-a_theoretical_ab_initio_and_13_C_NMR_study
https://www.reddit.com/r/OrganicChemistry/comments/153ltv0/tautomers_of_3methyl5pyrazolone/
https://ch.imperial.ac.uk/ectoc/echet96/papers/042/part1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Tautomerism of 1-(2′,4′-dinitrophenyl)-3-methyl-2-pyrazolin-5-one: theoretical
calculations, solid and solution NMR studies and X-ray crystallography - New Journal of
Chemistry (RSC Publishing) [pubs.rsc.org]

12. books.rsc.org [books.rsc.org]

To cite this document: BenchChem. [chemical properties and reactivity of 3-Methyl-3-
pyrazolin-5-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330569#chemical-properties-and-reactivity-of-3-
methyl-3-pyrazolin-5-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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